molecular formula C12H16N2O3S B2408920 ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate CAS No. 23822-62-0

ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate

Cat. No. B2408920
CAS RN: 23822-62-0
M. Wt: 268.33
InChI Key: JRFSCDCDZTWERU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate, commonly known as EPTC, is a selective herbicide that is widely used in agriculture. It belongs to the thiocarbamate group of herbicides and is used to control annual grasses and broadleaf weeds in crops such as corn, soybeans, and wheat. EPTC is known for its effectiveness in controlling weeds and its low toxicity to animals and humans.

Scientific Research Applications

Chemical Synthesis and Reactions

  • Ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate is involved in chemical syntheses, particularly in reactions involving lithiation. For example, a study demonstrated the directed lithiation of related carbamate compounds, highlighting their utility in producing substituted products through in-situ reactions with various electrophiles (Smith, El‐Hiti, & Alshammari, 2013).

Crystal Structure and Molecular Interaction

  • Research on compounds with a similar structure to ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate has contributed to the understanding of molecular structures and interactions. Studies have revealed how these compounds form stabilized structures through intramolecular hydrogen bonding, offering insights into their crystalline forms and potential applications in materials science (Dolzhenko et al., 2010).

Antimicrobial Applications

  • In the realm of antimicrobial research, novel hybrids of sulfonamide carbamates, closely related to ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate, have been synthesized and evaluated for their antimicrobial activities. These studies highlight the potential of such compounds in developing new antimicrobial agents (Hussein, 2018).

Food and Beverage Safety

  • Ethyl carbamate, closely related to the compound , has been identified as a contaminant in fermented foods and beverages. Research in this area has focused on detecting and mitigating its presence due to its classification as a potential carcinogen. This research is crucial for ensuring food safety and developing methods to reduce or eliminate such contaminants from consumables (Gowd, Su, Karlovsky, & Chen, 2018).

properties

IUPAC Name

ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16N2O3S/c1-3-16-10-7-5-9(6-8-10)13-11(18)14-12(15)17-4-2/h5-8H,3-4H2,1-2H3,(H2,13,14,15,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRFSCDCDZTWERU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=S)NC(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl N-[(4-ethoxyphenyl)carbamothioyl]carbamate

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